Cas no 1256784-80-1 (1,2,3,4-Tetrahydro-1,6-naphthyridine-2-carboxylic acid)

• Product Name: 1,2,3,4-Tetrahydro-1,6-naphthyridine-2-carboxylic acid
• CAS No: 1256784-80-1
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD18257041
• CID: 5607891
• PubChem ID: 129914995
• Update Time: 2025-08-03

1,2,3,4-Tetrahydro-1,6-naphthyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1256784-80-1
• 1,2,3,4-tetrahydro-1,6-naphthyridine-2-carboxylic acid
• EN300-818713
• 1,2,3,4-Tetrahydro-1,6-naphthyridine-2-carboxylic acid

• MDL： MFCD18257041
• Inchi： 1S/C9H10N2O2/c12-9(13)8-2-1-6-5-10-4-3-7(6)11-8/h3-5,8,11H,1-2H2,(H,12,13)
• InChI Key： BLMUWDUSOSTGMM-UHFFFAOYSA-N
• SMILES： OC(C1CCC2C=NC=CC=2N1)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.2Ų

Additional information on 1,2,3,4-Tetrahydro-1,6-naphthyridine-2-carboxylic acid

1,2,3,4-Tetrahydro-1,6-Naphthyridine-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1256784-80-1, commonly referred to as 1,2,3,4-Tetrahydro-1,6-naphthyridine-2-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of naphthyridine derivatives, which are known for their unique structural properties and potential applications in drug discovery. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its chemical behavior and biological activity.

Naphthyridines are bicyclic aromatic compounds characterized by a fused benzene ring and a pyridine ring. The tetrahydro derivative of this compound introduces a four-membered saturated ring system into the structure, which significantly alters its electronic properties and reactivity. The presence of the carboxylic acid group at the 2-position further adds functional diversity to the molecule. This structural complexity makes 1,2,3,4-tetrahydro-1,6-naphthyridine-2-carboxylic acid a valuable candidate for exploring various chemical transformations and biological assays.

Recent studies have focused on the synthesis of this compound through diverse routes. One notable approach involves the cyclization of appropriately substituted amino acids or related precursors under specific reaction conditions. For instance, researchers have successfully employed microwave-assisted synthesis to achieve high yields of this compound while maintaining its structural integrity. Such methods not only highlight the versatility of this molecule but also underscore its potential for large-scale production in pharmaceutical settings.

The biological activity of 1,2,3,4-tetrahydro-1,6-naphthyridine-2-carboxylic acid has been a subject of intense investigation. Preclinical studies suggest that this compound exhibits promising anti-inflammatory and antioxidant properties. Its ability to modulate key cellular pathways involved in inflammation makes it a potential candidate for treating chronic inflammatory diseases such as arthritis or neurodegenerative disorders. Furthermore, preliminary data indicate that this compound may possess anticancer activity by selectively targeting proliferating cancer cells while sparing normal cells.

In terms of pharmacokinetics, recent research has shed light on the absorption and metabolism profiles of 1,2,3,4-tetrahydro-1,6-naphthyridine-2-carboxylic acid. Studies in animal models reveal that this compound demonstrates moderate oral bioavailability and undergoes hepatic metabolism via cytochrome P450 enzymes. These findings are crucial for optimizing drug delivery systems and designing formulations that maximize therapeutic efficacy while minimizing adverse effects.

From a synthetic perspective, the carboxylic acid functionality in this molecule offers numerous opportunities for further chemical modification. For example, esterification or amidation reactions can be employed to generate prodrugs or enhance solubility profiles. Such derivatization strategies are particularly relevant in drug development programs where pharmacokinetic optimization is critical.

Moreover, computational studies utilizing molecular docking and quantum mechanics have provided insights into the binding interactions of 1,2,3-tetrahydro-1H-purine derivatives with various protein targets. These studies suggest that the naphthyridine core contributes significantly to ligand-receptor interactions due to its rigid structure and aromaticity. Such findings pave the way for rational drug design efforts aimed at improving selectivity and potency.

In conclusion, 1 , 6 - naph thy rid ine - 2 - car box yli c ac id represents a compelling molecule with rich chemical properties and promising therapeutic potential . As research continues to unravel its full spectrum of applications , this compound is poised to make significant contributions to both academic research and industrial drug development . Its unique combination of structural features , coupled with emerging insights from cutting-edge research , ensures that CAS No . 1 256784 -80 - 1 will remain a focal point in the scientific community for years to come .